Estr-4-en-3-one, 6beta-fluoro-17beta-hydroxy-, acetate
Estr-4-en-3-one, 6beta-fluoro-17beta-hydroxy-, acetate
Brand Name:
Vulcanchem
CAS No.:
18119-95-4
VCID:
VC0102326
InChI:
InChI=1S/C20H27FO3/c1-11(22)24-19-6-5-17-15-10-18(21)16-9-12(23)3-4-13(16)14(15)7-8-20(17,19)2/h9,13-15,17-19H,3-8,10H2,1-2H3/t13-,14-,15-,17+,18-,19+,20+/m1/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2CC(C4=CC(=O)CCC34)F)C
Molecular Formula:
C20H27FO3
Molecular Weight:
334.4 g/mol
Estr-4-en-3-one, 6beta-fluoro-17beta-hydroxy-, acetate
CAS No.: 18119-95-4
Main Products
VCID: VC0102326
Molecular Formula: C20H27FO3
Molecular Weight: 334.4 g/mol
| CAS No. | 18119-95-4 |
|---|---|
| Product Name | Estr-4-en-3-one, 6beta-fluoro-17beta-hydroxy-, acetate |
| Molecular Formula | C20H27FO3 |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | [(6R,8R,9S,10R,13S,14S,17S)-6-fluoro-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C20H27FO3/c1-11(22)24-19-6-5-17-15-10-18(21)16-9-12(23)3-4-13(16)14(15)7-8-20(17,19)2/h9,13-15,17-19H,3-8,10H2,1-2H3/t13-,14-,15-,17+,18-,19+,20+/m1/s1 |
| Standard InChIKey | FQUOEERRKBRWEK-BHJGDWCPSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H](C4=CC(=O)CC[C@H]34)F)C |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2CC(C4=CC(=O)CCC34)F)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2CC(C4=CC(=O)CCC34)F)C |
| PubChem Compound | 22213199 |
| Last Modified | Nov 11 2021 |
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